Cas no 1202759-74-7 (2-Chloro-5-methyl-N-(3-nitrophenyl)pyrimidin-4-amine)

• Product Name: 2-Chloro-5-methyl-N-(3-nitrophenyl)pyrimidin-4-amine
• CAS No: 1202759-74-7
• MF: C₁₁H₉ClN₄O₂
• MW: 264.66776061058
• MDL: MFCD26385095
• CID: 2094205
• PubChem ID: 57516483
• Update Time: 2025-07-19

2-Chloro-5-methyl-N-(3-nitrophenyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-methyl-N-(3-nitrophenyl)pyrimidin-4-amine
• 2-Chloro-5-methyl-N-(3-nitrophenyl)-pyrimidin-4-amine
• SCHEMBL270375
• SB11592
• SY321096
• CS-0051940
• (2-chloro-5-methyl-pyrimidin-4-yl)-(3-nitro-phenyl)-amine
• AKOS025290957
• DB-355864
• 1202759-74-7
• MFCD26385095
• C11H9ClN4O2
• LGDZHLUWVLZOKL-UHFFFAOYSA-N
• AS-33989

• MDL： MFCD26385095
• Inchi： 1S/C11H9ClN4O2/c1-7-6-13-11(12)15-10(7)14-8-3-2-4-9(5-8)16(17)18/h2-6H,1H3,(H,13,14,15)
• InChI Key： LGDZHLUWVLZOKL-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C)C(=N1)NC1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 264.0414032g/mol
• Monoisotopic Mass: 264.0414032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 83.6Ų

Additional information on 2-Chloro-5-methyl-N-(3-nitrophenyl)pyrimidin-4-amine

Introduction to 2-Chloro-5-methyl-N-(3-nitrophenyl)pyrimidin-4-amine (CAS No. 1202759-74-7)

2-Chloro-5-methyl-N-(3-nitrophenyl)pyrimidin-4-amine (CAS No. 1202759-74-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of this compound, drawing on the latest research findings to provide an in-depth understanding.

The chemical structure of 2-Chloro-5-methyl-N-(3-nitrophenyl)pyrimidin-4-amine is defined by its pyrimidine core, substituted with a chloro group at the 2-position, a methyl group at the 5-position, and an N-(3-nitrophenyl)amino group at the 4-position. This specific arrangement of functional groups imparts unique physicochemical properties to the molecule, which are crucial for its biological activity. The presence of the nitro group on the phenyl ring is particularly noteworthy, as it can influence the compound's electronic properties and reactivity.

In terms of synthesis, 2-Chloro-5-methyl-N-(3-nitrophenyl)pyrimidin-4-amine can be prepared through a multi-step process involving several key reactions. One common approach involves the condensation of 2-chloro-5-methylpyrimidin-4(3H)-one with 3-nitroaniline in the presence of a suitable base. This reaction typically proceeds via an intermediate imine formation, followed by cyclization to form the final product. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the preparation of this compound, which is essential for large-scale production and pharmaceutical development.

The biological activities of 2-Chloro-5-methyl-N-(3-nitrophenyl)pyrimidin-4-amine have been extensively studied in various in vitro and in vivo models. One of the most significant findings is its potent antiproliferative activity against several cancer cell lines. Studies have shown that this compound can effectively inhibit the growth of human breast cancer cells (MCF-7), prostate cancer cells (PC-3), and lung cancer cells (A549). The mechanism underlying this activity is thought to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

In addition to its antiproliferative effects, 2-Chloro-5-methyl-N-(3-nitrophenyl)pyrimidin-4-amine has also demonstrated promising anti-inflammatory properties. Research has indicated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This anti-inflammatory activity makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-Chloro-5-methyl-N-(3-nitrophenyl)pyrimidin-4-amine has been evaluated in preclinical studies using animal models. These studies have shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a reasonable half-life and low clearance rate. These properties are essential for ensuring effective drug delivery and sustained therapeutic effects.

To further explore the therapeutic potential of 2-Chloro-5-methyl-N-(3-nitrophenyl)pyrimidin-4-amine, several clinical trials are currently underway. These trials aim to evaluate the safety, tolerability, and efficacy of the compound in human subjects with various diseases. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. Phase II trials are expected to provide more detailed insights into its clinical efficacy.

In conclusion, 2-Chloro-5-methyl-N-(3-nitrophenyl)pyrimidin-4-amine (CAS No. 1202759-74-7) is a promising compound with a wide range of biological activities that make it a valuable candidate for further pharmaceutical development. Its unique chemical structure, potent antiproliferative and anti-inflammatory properties, and favorable pharmacokinetic profile position it as a potential therapeutic agent for various diseases. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its future use in clinical settings.